Cas no 93905-02-3 (2-(Dimethylheptyl)-1-ethyl-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium ethyl sulphate)

• Product name: 2-(Dimethylheptyl)-1-ethyl-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium ethyl sulphate
• CAS No: 93905-02-3
• MF: C₁₈H₃₈N₂O₅S
• MW: 394.569724559784
• CID: 815945
• PubChem ID: 16205862

2-(Dimethylheptyl)-1-ethyl-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium ethyl sulphate Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylheptyl)-1-ethyl-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium ethyl sulphate
• 3-Ethyl-1-(2-hydroxyethyl)-2-(2-methyloctan-2-yl)-4,5-dihydro-1H-imidazol-3-ium ethyl sulfate
• EINECS 299-836-9
• 2-(Dimethylheptyl)-1-ethyl-4,5-dihydro-3-(2-hydroxyethyl)-1H-imidazolium ethyl sulfate
• DTXSID50917210
• 93905-02-3

• Inchi： InChI=1S/C16H33N2O.C2H6O4S/c1-5-7-8-9-10-16(3,4)15-17(6-2)11-12-18(15)13-14-19;1-2-6-7(3,4)5/h19H,5-14H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： VDAUQERGTZPOLQ-UHFFFAOYSA-M
• SMILES： CCCCCCC(C)(C)C1=[N+](CCN1CC)CCO.CCOS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 394.25014349g/mol
• Monoisotopic Mass: 394.25014349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų